Cas no 7189-04-0 (1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester)

• Product name: 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester
• CAS No: 7189-04-0
• MF: C₁₉H₁₈N₂O₂
• MW: 306.35842
• CID: 1751485
• PubChem ID: 744754

1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1,3-diphenylpyrazole-4-carboxylate
• CBMicro_005008
• 5-Methyl-1.3-diphenyl-pyrazol-carbonsaeure-(4)-aethylester
• ethyl 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylate
• CB07035
• SureCN6264973
• 5-Methyl-1,3-diphenyl-1H-pyrazol-4-carbonsaeure-aethylester
• 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid ethylester
• SMSF0003355
• 1,3-diphenyl-5-methylpyrazole
• Ambcb5110081
• AC1LF099
• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-, ethyl ester
• AKOS025251161
• SCHEMBL6264973
• AE-842/31986027
• 7189-04-0
• BIM-0004895.P001
• DB-074492
• DTXSID40353547
• STL406204
• 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester

• Inchi： InChI=1S/C19H18N2O2/c1-3-23-19(22)17-14(2)21(16-12-8-5-9-13-16)20-18(17)15-10-6-4-7-11-15/h4-13H,3H2,1-2H3
• InChI Key： VCPCQJHHHVITQW-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N(N=C1C2=CC=CC=C2)C3=CC=CC=C3)C

Computed Properties

• Exact Mass: 306.13700
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.13
• Melting Point: 105-106 ºC
• Boiling Point: 457.9 °C at 760 mmHg
• Flash Point: 457.9 °C at 760 mmHg
• PSA: 44.12000
• LogP: 4.02440